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An In-depth Technical Guide to the Structure of Ganglioside GD3 Disodium Salt

Introduction
Ganglioside GD3 is an acidic glycosphingolipid that plays a pivotal role in a variety of biological

processes, including neurogenesis, apoptosis, and signal transduction.[1][2] Structurally

classified as a disialoganglioside, it is composed of a hydrophobic ceramide anchor and a

hydrophilic oligosaccharide chain containing two sialic acid residues.[3] While typically a minor

ganglioside in most healthy adult tissues, its expression is significantly elevated during fetal

brain development and in pathological conditions such as neurodegenerative disorders and

various cancers, particularly melanoma and neuroblastoma.[4][5] This upregulation makes

Ganglioside GD3 a significant biomarker and a promising target for cancer immunotherapy.[5]

This guide provides a detailed examination of the molecular structure of Ganglioside GD3
disodium salt, its biochemical context, and the experimental methodologies used for its

characterization.

Core Molecular Structure
Ganglioside GD3 disodium salt is an amphipathic molecule consisting of three primary

components: a ceramide lipid, a neutral oligosaccharide core, and two anionic sialic acid

residues.[6]

Ceramide Backbone: The ceramide portion anchors the ganglioside within the outer leaflet of

the plasma membrane.[3] It consists of a long-chain amino alcohol, sphingosine (typically
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d18:1), linked via an amide bond to a fatty acid.[6] The fatty acid chain length is variable, with

stearic acid (C18:0) being common, though other species such as C20:0 and C22:0 are also

observed.[2][7] This variability in the ceramide structure gives rise to different "lipoforms" of

GD3.

Oligosaccharide Core: The ceramide is glycosidically linked at its primary hydroxyl group to a

tetrasaccharide chain. The specific structure of the oligosaccharide head of GD3 is: α-N-

Acetylneuraminyl-(2→8)-α-N-Acetylneuraminyl-(2→3)-β-Galactosyl-(1→4)-β-Glucosyl-

(1→1)-Ceramide.[2][8] The core disaccharide structure is Gal(β1,4)Glc, also known as

lactosylceramide, which is the precursor for many gangliosides.[4]

Disodium Salt Form: The two N-acetylneuraminic acid (sialic acid) residues confer a net

negative charge to the molecule at physiological pH.[9] In the disodium salt form, the

carboxyl groups of these two sialic acid moieties are deprotonated and ionically associated

with two sodium cations (Na⁺).[5][10]

Ceramide
(Sphingosine + Fatty Acid) β-Glucose β(1-1) β-Galactose β(1-4) α-N-Acetylneuraminic acid

(Sialic Acid)
 α(2-3) α-N-Acetylneuraminic acid

(Sialic Acid)
 α(2-8)
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Caption: Chemical structure of Ganglioside GD3.

Quantitative Data
The molecular formula and weight of Ganglioside GD3 vary depending on the specific fatty acid

and sphingoid base components of the ceramide moiety. The table below summarizes data for

several common forms.
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Compound
Name

Ceramide
Composition

Molecular
Formula

Molecular
Weight ( g/mol
)

Reference(s)

Ganglioside GD3

Disodium Salt

d18:1 / 18:0

(Stearoyl)

C₇₀H₁₂₃N₃Na₂O₂

₉
1516.8 [4][10]

Ganglioside GD3
d18:1 / 20:0

(Arachidoyl)
C₇₂H₁₂₉N₃O₂₉ 1500.8 [7]

Ganglioside GD3

Disodium Salt
Tricosanoyl

C₇₀H₁₂₃N₃O₂₉·2N

a
1470.7 [11]

Ganglioside GD3

Diammonium

Salt

-
C₇₀H₁₂₃N₃O₃₀·2N

H₄
1522.8 [12]

Biological Context and Signaling
Ganglioside GD3 is not merely a structural component of the cell membrane; it is a critical

modulator of transmembrane signaling, often by organizing signaling molecules within lipid

rafts.[3][5]

Biosynthesis Pathway
GD3 is synthesized from its precursor, Ganglioside GM3, by the enzyme GD3 synthase

(ST8SIA1), which adds a second sialic acid residue via an α-2,8 linkage to the existing sialic

acid of GM3.[4][5] GD3 then serves as a precursor for the entire b-series and c-series of more

complex gangliosides.[1] For instance, the enzyme GD2 synthase can convert GD3 to GD2.[5]

[6]
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Caption: Simplified biosynthesis pathway of Ganglioside GD3.

Role in Cancer Signaling
In cancer cells, particularly melanoma, GD3 plays a crucial role in enhancing malignant

properties like proliferation and invasion.[13] It achieves this by clustering with and modulating

the activity of receptor tyrosine kinases and integrins within glycolipid-enriched microdomains

(lipid rafts).[14] GD3 can converge signals from distinct pathways, such as those initiated by

hepatocyte growth factor (HGF) and cell adhesion to the extracellular matrix, leading to a

synergistic and sustained activation of pro-survival and pro-proliferative kinases like Akt and

Erk.[13]
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Caption: GD3-mediated convergence of signaling pathways in melanoma.

Experimental Protocols for Structural Analysis
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The structural elucidation of Ganglioside GD3 relies on a combination of chromatographic

separation and spectroscopic analysis. Key techniques include High-Performance Thin-Layer

Chromatography (HPTLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR)

spectroscopy.[2][15]

1. Lipid Extraction
(e.g., Folch Method)

2. Purification
(e.g., SPE, HPLC)

3. Separation
(HPTLC)

4. Structural Analysis
(Mass Spectrometry, NMR)

Structural & Quantitative Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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